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Compound of Interest

Compound Name: Vibralactone D

Cat. No.: B593319 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Vibralactone D, a sesquiterpenoid β-lactone of interest in drug development. Adherence to

these procedures is critical for ensuring personnel safety and environmental compliance. The

following guidance is based on the known chemical properties of Vibralactone D and

established best practices for laboratory chemical waste management.

Chemical and Physical Properties
A summary of the key quantitative data for Vibralactone D is presented below for easy

reference. This information is crucial for a comprehensive understanding of the compound's

characteristics relevant to its handling and disposal.
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Property Value Source

Molecular Formula C₁₂H₁₈O₃ [1]

Molecular Weight 210.27 g/mol [1]

Appearance Powder [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2][3]

Storage Temperature

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

[2]

Experimental Protocol: Waste Deactivation and
Disposal
While specific degradation studies for Vibralactone D are not readily available, the presence of

a strained β-lactone ring suggests potential reactivity. The following protocol is a recommended

best practice for the deactivation and disposal of small quantities of Vibralactone D waste

generated during research activities.

Materials:

Vibralactone D waste (solid or in a compatible solvent)

1 M Sodium hydroxide (NaOH) solution

1 M Hydrochloric acid (HCl) solution or other suitable acid for neutralization

pH indicator strips

Appropriate personal protective equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves

Designated hazardous waste container
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Procedure:

Personal Protective Equipment (PPE): Before beginning, ensure all appropriate PPE is worn,

including safety goggles, a lab coat, and chemical-resistant gloves.

Waste Collection: Collect all Vibralactone D waste, including contaminated consumables

(e.g., pipette tips, weighing paper), into a clearly labeled, leak-proof hazardous waste

container. If the waste is in a solvent, ensure the solvent is compatible with the deactivation

procedure.

Deactivation (for solutions): For liquid waste containing Vibralactone D, perform the

following deactivation procedure in a fume hood:

Slowly add 1 M sodium hydroxide (NaOH) solution to the waste solution with stirring. The

basic conditions will promote the hydrolysis of the β-lactone ring, rendering the compound

inactive.

Monitor the pH of the solution using pH indicator strips. Continue adding NaOH until the

pH is consistently above 12.

Allow the solution to stir at room temperature for at least 2 hours to ensure complete

hydrolysis.

Neutralization: After the deactivation period, neutralize the solution by slowly adding 1 M

hydrochloric acid (HCl) or another suitable acid until the pH is between 6 and 8.

Disposal of Liquid Waste: The neutralized, deactivated solution should be transferred to a

designated aqueous hazardous waste container. Do not pour down the drain unless

permitted by institutional and local regulations.

Disposal of Solid Waste: Solid waste contaminated with Vibralactone D (e.g., un-dissolved

powder, contaminated labware) should be collected in a designated solid hazardous waste

container. Do not attempt to deactivate solid waste directly without first dissolving it in a

suitable solvent.

Container Labeling and Storage: Ensure all waste containers are properly labeled with the

contents (including the fact that it is deactivated Vibralactone D waste), the date, and the
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responsible researcher's name. Store the waste containers in a designated satellite

accumulation area until they are collected by the institution's environmental health and safety

(EHS) department.

Documentation: Maintain a record of the deactivation and disposal process in the laboratory

notebook.

Vibralactone D Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Vibralactone D
waste in a laboratory setting.
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Caption: Vibralactone D Disposal Workflow.
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Disclaimer: This guidance is intended for trained laboratory personnel. Always consult your

institution's specific waste disposal policies and your Environmental Health and Safety (EHS)

department for final instructions. The information provided here is based on general chemical

safety principles and may need to be adapted to local regulations and specific experimental

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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